molecular formula C6H5Cl2I-2 B8477163 Iodanylbenzene dichloride

Iodanylbenzene dichloride

Cat. No.: B8477163
M. Wt: 274.91 g/mol
InChI Key: UYULBUPHXKLNMO-UHFFFAOYSA-L
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Description

Iodanylbenzene dichloride is a useful research compound. Its molecular formula is C6H5Cl2I-2 and its molecular weight is 274.91 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C6H5Cl2I-2

Molecular Weight

274.91 g/mol

IUPAC Name

iodobenzene;dichloride

InChI

InChI=1S/C6H5I.2ClH/c7-6-4-2-1-3-5-6;;/h1-5H;2*1H/p-2

InChI Key

UYULBUPHXKLNMO-UHFFFAOYSA-L

Canonical SMILES

C1=CC=C(C=C1)I.[Cl-].[Cl-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

Chlorine gas is bubbled through a solution of iodobenzene (20.4 g; 0.1 mole) in chloroform (100 ml) while the temperature of the reaction mixture is maintained at -5° C. In about 10 minutes a yellow solid precipitates and is removed by filtration. The filtrate is then further treated with chlorine gas until the formation of yellow solid ceases. The solid fractions are combined and air dried to afford 25.9 g (94.2%) of title product.
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Yield
94.2%

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